Cas no 452088-31-2 (2-[(5-Formyl-2-methoxybenzyl)thio]nicotinic acid)

• Product Name: 2-[(5-Formyl-2-methoxybenzyl)thio]nicotinic acid
• CAS No: 452088-31-2
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• MDL: MFCD02656438
• CID: 4714415
• Update Time: 2025-09-22

2-[(5-Formyl-2-methoxybenzyl)thio]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-formyl-2-methoxybenzyl)thio]nicotinic acid
• ChemDiv1_017544
• 2-[(3-formyl-6-methoxyphenyl)methylthio]pyridine-3-carboxylic acid
• MLS001202221
• HMS636N10
• HMS2859C10
• STK504024
• SBB017356
• SMR000565005
• ST078327
• UNM000011084601
• 2-(5-Formyl-2-methoxybenzylthio)nicotinic acid
• 2-[(5-formyl-2-methoxybenzyl)sulfanyl]pyridine-3-carboxylic acid
• 2-[(5-formyl-
• 2-[(5-Formyl-2-methoxybenzyl)thio]nicotinic acid

• MDL： MFCD02656438
• Inchi： 1S/C15H13NO4S/c1-20-13-5-4-10(8-17)7-11(13)9-21-14-12(15(18)19)3-2-6-16-14/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： BFVCQFSXFVYHBP-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CN=1)CC1C=C(C=O)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids